
Application Notes for A-419259: A Potent Src
Family Kinase Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A 419259

Cat. No.: B1145261 Get Quote

Introduction

A-419259 is a potent and selective pyrrolo-pyrimidine inhibitor of the Src family of kinases

(SFKs).[1][2][3] It demonstrates high affinity for key members of this family, playing a crucial

role in cell proliferation, differentiation, and survival. These application notes provide a

comprehensive overview of A-419259, including its inhibitory activity and a detailed protocol for

an in vitro kinase assay to assess its effects.

Mechanism of Action

A-419259 exerts its biological effects by targeting the ATP-binding site of Src family kinases,

thereby preventing the phosphorylation of their downstream substrates.[3][4] This inhibition

disrupts key signaling pathways involved in oncogenesis, making A-419259 a valuable tool for

cancer research and drug development.[5][6]

Quantitative Data
The inhibitory activity of A-419259 against various kinases has been determined through in

vitro assays. The half-maximal inhibitory concentration (IC50) values, which represent the

concentration of the inhibitor required to reduce enzyme activity by 50%, are summarized

below.
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Kinase IC50 (nM)

Lck <3

Lyn <3

Src 9

Hck 11.26

c-Abl 3000

PKC >33000

Data compiled from multiple sources.[1][3][5]

Signaling Pathway Inhibition
A-419259 effectively blocks the signaling cascade mediated by Src family kinases. This action

inhibits downstream pathways, such as the STAT5 and Erk signaling, which are critical for cell

proliferation and survival in certain cancer cells.[7]
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Caption: Inhibition of Src family kinases by A-419259.

In Vitro Kinase Assay Protocol for A-419259
This protocol provides a detailed methodology for determining the inhibitory activity of A-

419259 against a specific Src family kinase (e.g., Src, Lck, Lyn, or Hck) using a generic ELISA-

based assay format.[7]

Experimental Workflow
The overall workflow for the in vitro kinase assay is outlined below.
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1. Prepare Reagents
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4. Incubate at 30°C

5. Stop Reaction & Detect Signal

6. Analyze Data & Calculate IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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